![molecular formula C11H15N3O4 B2364832 ethyl 2-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamido)acetate CAS No. 1448071-87-1](/img/structure/B2364832.png)
ethyl 2-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamido)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxylate is an organic compound with the CAS Number: 153597-59-2 . It has a molecular weight of 196.21 and its IUPAC name is ethyl 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12N2O3/c1-2-13-9(12)7-6-8-11(10-7)4-3-5-14-8/h6H,2-5H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.It is available in liquid or solid form . The compound has a high GI absorption, is BBB permeant, and is not a substrate or inhibitor of various CYP enzymes . It has a Log Po/w (iLOGP) of 2.09, indicating its lipophilicity . It is very soluble, with a solubility of 2.75 mg/ml .
Scientific Research Applications
Chemical Synthesis and Biological Activity
- Ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate, a related compound, has been shown to exhibit biocidal properties against various bacteria and fungi (Youssef et al., 2011).
- A study on the synthesis of pyrazolo[5,1-c][1,2,4]triazine-based disperse dyes shows the potential of similar compounds in dye synthesis, with solvent and acid-base influences on absorption wavelengths being significant (Karcı, 2013).
Heterocyclic Systems and Drug Synthesis
- The synthesis of novel 6,7-dihydro-1H,4H-pyrazolo[3,4-d][1,3]oxazine derivatives has been achieved, demonstrating the potential of such compounds in developing new pharmaceuticals (Abonía et al., 2010).
- Ethyl 5-amino-1-tosyl-1H-pyrazole-4-carboxylate and its derivatives have been synthesized and shown to have potential as anti-tumor agents, highlighting the relevance of related compounds in cancer research (Nassar et al., 2015).
Novel Applications in Material Science
- Ethyl 2-cyano-2-(1,2,4-trizol-5-ylhydrazono)acetate and similar compounds have been synthesized and applied in creating new materials, such as azolo[5,1-c][1,2,4]triazines, which could have various industrial applications (Gray et al., 1976).
Contribution to Organic Chemistry Research
- Research on ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates has contributed significantly to understanding reaction mechanisms in organic chemistry, such as the ANRORC rearrangement, which is vital for the development of new synthetic methodologies (Ledenyova et al., 2018).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements are P261, P305, P338, P351, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Properties
IUPAC Name |
ethyl 2-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carbonylamino)acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O4/c1-2-17-10(15)7-12-11(16)8-6-9-14(13-8)4-3-5-18-9/h6H,2-5,7H2,1H3,(H,12,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPPJHKFDBDXWGB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)C1=NN2CCCOC2=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.